Cas no 238088-16-9 (3-Cyano-1-propylboronic acid pinacol ester)

• Product Name: 3-Cyano-1-propylboronic acid pinacol ester
• CAS No: 238088-16-9
• MF: C₁₀H₁₈BNO₂
• MW: 195.066422939301
• MDL: MFCD09953480
• CID: 92520
• PubChem ID: 11183176
• Update Time: 2025-07-25

3-Cyano-1-propylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)butanenitrile
• 3-Cyano-1-propylboronic acid pinacol ester
• 2-(3-cyanopropyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 3-Cyanoprop-1-ylboronic acid,pinacol ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)butyronitrile
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)butanenitrile
• 4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-butanenitrile
• DTXSID00457934
• W13795
• SY256252
• 238088-16-9
• 3-Cyano-1-propylboronic acid pinacol ester,96%
• 1,3,2-Dioxaborolane-2-butanenitrile, 4,4,5,5-tetramethyl-
• AKOS006345197
• LVMSRWXPZLRTIC-UHFFFAOYSA-N
• MFCD09953480
• J-015222
• A878134
• 3-Cyano-1-propylboronic acid pinacol ester, 96%
• 3-Cyanopropylboronic Acid Pinacol Ester
• EN300-3273830
• CS-0174435
• 4-(4, 4, 5, 5-tetramethyl-1, 3, 2-dioxaborolan-2-yl)butanenitrile
• BS-23106
• 3-Cyanoprop-1-ylboronic acid, pinacol ester

• MDL： MFCD09953480
• Inchi： 1S/C10H18BNO2/c1-9(2)10(3,4)14-11(13-9)7-5-6-8-12/h5-7H2,1-4H3
• InChI Key： LVMSRWXPZLRTIC-UHFFFAOYSA-N
• SMILES： O1B(CCCC#N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 195.14300
• Monoisotopic Mass: 195.1430590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Refractive Index: 1.4370
• PSA: 42.25000
• LogP: 2.38238

3-Cyano-1-propylboronic acid pinacol ester Security Information

• Hazardous Material transportation number：UN3276
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 3-Cyano-1-propylboronic acid pinacol ester

Recent Advances in the Application of 3-Cyano-1-propylboronic Acid Pinacol Ester (CAS: 238088-16-9) in Chemical Biology and Drug Discovery

The boronic acid derivatives have garnered significant attention in chemical biology and pharmaceutical research due to their versatile reactivity and potential therapeutic applications. Among these, 3-Cyano-1-propylboronic acid pinacol ester (CAS: 238088-16-9) has emerged as a promising compound, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. Recent studies have highlighted its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including bioactive compounds and pharmaceuticals.

One of the key advancements in the application of 3-Cyano-1-propylboronic acid pinacol ester is its use in the design of proteasome inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a critical intermediate in the synthesis of boron-based proteasome inhibitors, which are being investigated for their efficacy in treating multiple myeloma and other malignancies. The study revealed that the cyano group enhances the compound's binding affinity to the proteasome's active site, thereby improving inhibitory activity.

In addition to its therapeutic potential, 3-Cyano-1-propylboronic acid pinacol ester has been utilized in the development of fluorescent probes for bioimaging. A recent study in Chemical Communications (2024) showcased its incorporation into boron-dipyrromethene (BODIPY) derivatives, enabling real-time visualization of cellular processes. The researchers noted that the pinacol ester moiety significantly improved the probe's stability and solubility in aqueous environments, making it suitable for in vivo applications.

Another notable application of this compound is in the field of carbohydrate recognition. A 2023 study in Organic & Biomolecular Chemistry reported the synthesis of boronic acid-based sensors using 3-Cyano-1-propylboronic acid pinacol ester as a building block. These sensors exhibited high selectivity for glucose and other monosaccharides, offering potential applications in diabetes monitoring and glycobiology research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-Cyano-1-propylboronic acid pinacol ester-derived compounds. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, prompting researchers to explore structural modifications. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the effects of substituting the cyano group with other electron-withdrawing groups to enhance metabolic stability without compromising activity.

In conclusion, 3-Cyano-1-propylboronic acid pinacol ester (CAS: 238088-16-9) continues to be a valuable tool in chemical biology and drug discovery. Its applications span from proteasome inhibition to bioimaging and carbohydrate recognition, underscoring its versatility. Future research should focus on addressing the pharmacokinetic limitations and expanding its utility in targeted therapies and diagnostic tools.